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Compound of Interest

Compound Name: Bruceantin

Cat. No.: B1667948 Get Quote

Application Notes and Protocols for Researchers
Introduction
Bruceantin is a naturally occurring quassinoid, an organic compound isolated from the plant

Brucea antidysenterica. It has demonstrated significant antitumor properties in preclinical

studies, including activity against various cancer cell lines such as melanoma and leukemia[1].

The mechanism of action involves the inhibition of protein and DNA synthesis, leading to

apoptosis (programmed cell death)[2][3][4]. Proper preparation of a stock solution is the first

critical step for in vitro and in vivo experiments to ensure accurate and reproducible results.

Dimethyl sulfoxide (DMSO) is a common solvent for Bruceantin due to its high solubilizing

capacity for this compound[2][5]. This document provides a detailed protocol for the

preparation, storage, and handling of Bruceantin stock solutions in DMSO.

Quantitative Data Summary
A summary of the key quantitative data for Bruceantin is provided in the table below for quick

reference.
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Parameter Value Source(s)

Molecular Formula C₂₈H₃₆O₁₁ [2][6]

Molecular Weight 548.58 g/mol [1][2][3][5][6]

Appearance
White to off-white crystalline

powder
[2]

Solubility in DMSO Up to 100 mg/mL (182.29 mM) [3][4][5]

Storage (Solid Form) -20°C [3][5][7][8]

Storage (Stock Solution in

DMSO)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months

[8]

Experimental Protocol: Preparation of a 10 mM
Bruceantin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bruceantin in DMSO. The

concentration can be adjusted based on experimental needs by modifying the starting mass of

Bruceantin.

Materials and Equipment
Bruceantin powder (solid form)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), preferably newly opened to avoid

moisture absorption[4]

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)[3][4][5]

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of Bruceantin powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture on the

compound.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of Bruceantin powder into the tube. For example, to prepare 1 mL of a 10

mM stock solution, you would weigh out 5.49 mg of Bruceantin (Calculation: 548.58 g/mol *

0.010 mol/L * 0.001 L = 0.00549 g = 5.49 mg).

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the Bruceantin powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

powder.

Sonication (if necessary): If the Bruceantin does not fully dissolve with vortexing, sonicate

the solution in a water bath for 5-10 minutes, or until the solution is clear[3][5].

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryovials or microcentrifuge

tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months)[8].

Signaling Pathway and Workflow Diagrams
Simplified Signaling Pathway of Bruceantin-Induced
Apoptosis
The following diagram illustrates a simplified pathway of how Bruceantin can induce apoptosis

in cancer cells.
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Caption: Simplified pathway of Bruceantin action.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps in the preparation of a Bruceantin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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